Cas no 1713163-97-3 (5-Methyl-4-(pyrrolidin-3-yloxy)pyrimidine hydrochloride)

• Product Name: 5-Methyl-4-(pyrrolidin-3-yloxy)pyrimidine hydrochloride
• CAS No: 1713163-97-3
• MF: C₉H₁₄ClN₃O
• MW: 215.679960727692
• CID: 5191492
• Update Time: 2025-06-12

5-Methyl-4-(pyrrolidin-3-yloxy)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4-(pyrrolidin-3-yloxy)pyrimidine hydrochloride

• Inchi： 1S/C9H13N3O.ClH/c1-7-4-11-6-12-9(7)13-8-2-3-10-5-8;/h4,6,8,10H,2-3,5H2,1H3;1H
• InChI Key： WTRYYLVKMHTNPF-UHFFFAOYSA-N
• SMILES： C1(OC2CNCC2)=C(C)C=NC=N1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Additional information on 5-Methyl-4-(pyrrolidin-3-yloxy)pyrimidine hydrochloride

Introduction to 5-Methyl-4-(pyrrolidin-3-yloxy)pyrimidine hydrochloride (CAS No. 1713163-97-3)

5-Methyl-4-(pyrrolidin-3-yloxy)pyrimidine hydrochloride (CAS No. 1713163-97-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 5-Methyl-4-(pyrrolidin-3-yloxy)pyrimidine hydrochloride consists of a pyrimidine core with a methyl group at the 5-position and a pyrrolidin-3-yloxy substituent at the 4-position. The presence of these functional groups imparts distinct pharmacological properties to the molecule, making it an attractive candidate for further investigation and development.

Recent studies have highlighted the potential of 5-Methyl-4-(pyrrolidin-3-yloxy)pyrimidine hydrochloride in modulating specific enzymes and receptors involved in various disease states. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in the treatment of cancer and inflammatory diseases. The selective inhibition of these kinases can lead to reduced cell proliferation and inflammation, making 5-Methyl-4-(pyrrolidin-3-yloxy)pyrimidine hydrochloride a valuable tool in drug discovery efforts.

In addition to its enzymatic activity, 5-Methyl-4-(pyrrolidin-3-yloxy)pyrimidine hydrochloride has also been investigated for its potential as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in signal transduction and are implicated in numerous physiological processes. Studies have shown that this compound can bind to specific GPCRs with high affinity, potentially modulating their activity and downstream signaling pathways. This property makes it an interesting candidate for the development of drugs targeting neurological disorders and other conditions involving GPCR dysfunction.

The pharmacokinetic properties of 5-Methyl-4-(pyrrolidin-3-yloxy)pyrimidine hydrochloride have also been extensively studied. Research has demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic efficacy. Its good oral bioavailability and low toxicity profile make it suitable for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 5-Methyl-4-(pyrrolidin-3-yloxy)pyrimidine hydrochloride in various disease models. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating significant therapeutic effects without major adverse side effects. These findings have paved the way for more advanced clinical trials to further validate its potential as a novel therapeutic agent.

In conclusion, 5-Methyl-4-(pyrrolidin-3-yloxy)pyrimidine hydrochloride (CAS No. 1713163-97-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent targeting various diseases. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of drug discovery and development in this field.